Cas no 2138002-82-9 (propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate)

• Product Name: propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate
• CAS No: 2138002-82-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5934400
• PubChem ID: 165862156
• Update Time: 2025-10-29

propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate
• 2138002-82-9
• EN300-1114638

• Inchi： 1S/C7H12N4O2/c1-5(2)13-7(12)4-11-3-6(8)9-10-11/h3,5H,4,8H2,1-2H3
• InChI Key： FHPWOZBLAVXZEF-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(N)N=N1)=O)C(C)C

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate

Propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate (CAS No. 2138002-82-9): A Comprehensive Overview

Propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138002-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in drug discovery and development. The compound's molecular structure comprises an acetic acid derivative linked to a propyl group and an amino-substituted triazole ring, making it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>propan-2-yl moiety in the molecule contributes to its hydrophobic properties, while the< strong>4-amino-1H-1,2,3-triazol-1-yl group introduces a nitrogen-rich heterocycle that is commonly found in biologically active compounds. Triazoles are known for their stability and ability to form hydrogen bonds, which can enhance the binding affinity of a molecule to its target receptor. This structural feature makes< strong>Propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The< strong>triazole ring is particularly noteworthy for its presence in numerous pharmacologically active substances, including antifungal agents, antiviral drugs, and anti-inflammatory medications. The incorporation of an amino group into the triazole ring further expands its potential biological functions by allowing for interactions with various biomolecules.

One of the most compelling aspects of< strong>Propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-yl)acetate is its potential as a building block for more complex molecules. The presence of both an acetic acid derivative and a propyl group provides multiple sites for chemical modification, enabling researchers to tailor the compound's properties for specific applications. For instance, the acetic acid moiety can be used to introduce additional functional groups via esterification or amidation reactions, while the propyl group can serve as a linker in larger molecular assemblies.

The< strong>CAS No. 2138002-82-9 designation ensures that researchers have a unique identifier for this compound, facilitating its use in academic and industrial settings. This standardized naming system is crucial for ensuring consistency in chemical literature and patent filings. Additionally, having a specific CAS number allows for easier tracking of the compound's synthesis, purification methods, and spectroscopic data.

Recent studies have begun to explore the pharmacological potential of< strong>Propan-2-yl 2-(4-amino-1H-1,2,3-triazol-1-y acetate). Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The triazole ring's ability to interact with biological targets has been particularly highlighted in studies focusing on its role as a modulator of enzyme activity. For example, modifications to the triazole ring have been shown to alter the binding affinity of kinases and phosphodiesterases, which are key targets in cancer therapy.

The< strong>4-amino group on the triazole ring also plays a critical role in determining the compound's reactivity and biological activity. Amino groups are known to participate in hydrogen bonding interactions with various biomolecules, including proteins and nucleic acids. This property makes< strong>Propan -2-(4-amino -1H -1 ,23 -triazol -1 - y l)acetate a valuable scaffold for designing molecules that can interact with biological systems in a targeted manner.

In addition to its potential therapeutic applications,< strong>Propan -2-(4-amino - 1H -13 tr i azol - 11 y l)acetate has been explored as a component in material science research. The compound's unique structural features make it suitable for use as an intermediate in the synthesis of polymers and coatings that exhibit enhanced mechanical or thermal properties. The presence of both hydrophobic and polar functional groups allows for the creation of materials with tailored surface characteristics.

The synthesis of< strong>CAS No .21380028 Propan -22 -(4-amino -13 tri azol -11 y l )acetate involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability.

The spectroscopic characterization of< strong>CAS No .21380028 Propan -22 -(4-amino -13 tri azol -11 y l )acetate has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed information about the compound's molecular structure and purity. NMR spectroscopy allows researchers to determine the connectivity between atoms within the molecule through chemical shift data , while MS provides information about the molecular weight and fragmentation patterns.

In conclusion ,< strong >Propan -22 -(4-amino -13 tri azol -11 y l )acetate (CAS No .21380028 ) is a versatile compound with significant potential applications across multiple fields including pharmaceuticals , materials science ,and biotechnology . Its unique structural features make it an attractive scaffold for further chemical modifications , while its biological activities warrant further investigation into its therapeutic potential . As research continues ,this compound is likely to play an increasingly important role in both academic research and industrial development .